Cas no 58955-81-0 (4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine)

• Product Name: 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine
• CAS No: 58955-81-0
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• MDL: MFCD01755427
• CID: 1615404
• PubChem ID: 204086
• Update Time: 2025-10-29

4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6H-1,3,5-oxathiazine
• 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine
• 58955-81-0
• AKOS030547407
• SCHEMBL11739524
• DIRI 2635
• DTXSID00207693
• 6H-1,3,5-Oxathiazine, 4-(4-chlorophenyl)-
• Z1269240065

• MDL： MFCD01755427
• Inchi： 1S/C9H8ClNOS/c10-8-3-1-7(2-4-8)9-11-5-12-6-13-9/h1-4H,5-6H2
• InChI Key： AFHWEGXDWKSXKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NCOCS1

Computed Properties

• Exact Mass: 213.00164
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine

Comprehensive Overview of 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine (CAS No. 58955-81-0)

4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine (CAS No. 58955-81-0) is a heterocyclic compound featuring a unique 1,3,5-oxathiazine core structure. This molecule has garnered significant attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, which make it a valuable intermediate in organic synthesis.

The compound's structure combines a chlorophenyl moiety with a dihydro-oxathiazine ring, creating a hybrid system that exhibits both lipophilic and polar characteristics. This balance is crucial for its interactions in biological systems, where it may influence molecular recognition and binding affinity. Recent studies have explored its role as a precursor for crop protection agents, aligning with the growing global demand for sustainable agriculture solutions.

From a chemical perspective, 58955-81-0 demonstrates remarkable stability under standard conditions, making it suitable for various industrial-scale applications. Its thermal resistance and solubility profile have been extensively characterized, with data showing excellent compatibility with common organic solvents. These properties are frequently discussed in patent literature and academic publications, particularly in contexts involving green chemistry approaches.

In the pharmaceutical domain, derivatives of 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine have shown promise in preliminary drug discovery programs. The scaffold's ability to serve as a privileged structure has led to investigations into its potential for treating various conditions, though comprehensive clinical data remains limited. This aligns with current medicinal chemistry trends focusing on heterocyclic frameworks with improved pharmacokinetic properties.

Analytical methods for 58955-81-0 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, which provide detailed structural verification and purity assessment. The compound's distinct spectroscopic fingerprints facilitate its identification in complex mixtures, a feature particularly valuable for quality control in manufacturing processes. Recent advancements in analytical chemistry have further enhanced detection sensitivity for this molecule.

Environmental considerations regarding 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine have become increasingly important, with studies examining its biodegradation pathways and ecotoxicological profile. These investigations contribute to the broader conversation about chemical sustainability and responsible innovation in industrial chemistry. The compound's environmental fate remains an active area of research, particularly in relation to green synthesis methodologies.

The commercial availability of CAS 58955-81-0 has expanded significantly, with suppliers offering various purity grades to meet diverse research needs. This accessibility supports its growing utilization across multiple disciplines, from materials science to chemical biology. Market analyses indicate steady demand growth, reflecting the compound's expanding application portfolio and research relevance in contemporary science.

Future perspectives on 4-(4-chlorophenyl)-2,6-dihydro-1,3,5-oxathiazine research include potential developments in catalyzed synthesis and structure-activity relationship studies. The scientific community continues to explore novel functionalization strategies that could unlock additional utilities for this versatile heterocycle. These directions align with current priorities in molecular design and functional materials development, positioning the compound as a subject of ongoing innovation.